N-(4-acetamidophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[2-methyl-7-(4-methylphenyl)-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C23H21N5O3S/c1-13-4-6-16(7-5-13)20-22-21(25-15(3)32-22)23(31)28(27-20)12-19(30)26-18-10-8-17(9-11-18)24-14(2)29/h4-11H,12H2,1-3H3,(H,24,29)(H,26,30)
• InChI Key: ZHHBFSRFZLHPCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)NC4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol

Description

N-(4-acetamidophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antimicrobial Activities : Novel thiazoles, including compounds structurally similar to the queried chemical, have been synthesized and shown to exhibit significant anti-bacterial and anti-fungal activities. Specific compounds demonstrated high activity against various bacterial and fungal strains (Saravanan et al., 2010).
• Antimicrobial Agents : Research has also focused on synthesizing isoxazolo[4,5-d]pyridazines and thiazolo[4,5-d]pyridazines, which are structurally related to the query compound, for their application as antimicrobial agents. These compounds displayed broad-spectrum antibacterial activity, particularly against Gram-positive strains, and some showed appreciable activity against Candida albicans fungus (Faidallah et al., 2013).

Anticancer Activities

• Anticancer Agents : Synthesized derivatives of thiazole, similar to the queried compound, were investigated for their anticancer activity. Specific compounds demonstrated high selectivity and apoptosis-inducing properties against human lung adenocarcinoma cells, showcasing their potential as anticancer agents (Evren et al., 2019).
• Cytotoxic Activities : Another study synthesized thiazole and thiadiazole derivatives to evaluate their cytotoxic activities against various cancer cell lines. Some compounds showed significant anticancer activity, indicating their potential utility in cancer treatment (Ekrek et al., 2022).

Analgesic Activities

• Analgesic Agents : Thiazole derivatives, structurally related to the queried compound, have been synthesized and tested for analgesic activity. These compounds showed varying degrees of analgesic effects, with some exhibiting high activity in in vivo tests (Demchenko et al., 2012).